N-(3-acetylphenyl)-4-oxo-4H-chromene-3-carboxamide
Description
N-(3-acetylphenyl)-4-oxo-4H-chromene-3-carboxamide, also known as NACOC, is a synthetic compound that belongs to the class of chromene derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.
Scientific Research Applications
Biosensing Applications
Biominerals and Bioinspired Materials in Biosensing: Inspired by nature’s ability to form intricate minerals, researchers are using biominerals and bioinspired materials for creating next-generation biosensors. These materials offer exceptional sensitivity, selectivity, and biocompatibility, which are crucial for biosensor design . The compound could potentially be used to enhance the functionality of these biosensors, contributing to healthcare and environmental monitoring advancements.
Antimicrobial Research
Antimicrobial Activities and Molecular Docking Studies: Sulfonamide compounds, which include derivatives of the compound “N-(3-acetylphenyl)-4-oxo-4H-chromene-3-carboxamide”, have been studied for their antibacterial properties. These studies involve molecular docking research and spectral analysis to evaluate the effectiveness against various bacteria . This application is significant in the development of new antibiotics and understanding the mechanisms of bacterial resistance.
Heavy Oil Recovery
Polymer Flooding in Heavy Oil Recovery: The compound has potential applications in the field of heavy oil recovery. Polymers, which can include various chemical compounds, are used to enhance the recovery of heavy oil from reservoirs. Research advances in this area have shown that polymers can significantly increase tertiary recovery rates .
Pharmaceutical Development
Schiff Bases and Their Applications: Schiff bases, which are formed from the condensation of an amine with an aldehyde or ketone, have a wide range of applications in pharmaceuticals. The compound “AB00672812-01” could be involved in the synthesis of Schiff bases, which are explored for their antimicrobial and anti-inflammatory properties .
Optoelectronics
Ultra-low Voltage Electro-optic Modulators: In the field of optoelectronics, the compound could be used in the development of ultra-low voltage substrate-removed Mach-Zehnder intensity modulators. These devices are crucial for integrating electrical drivers with wide bandwidth electro-optic modulators .
Fluorescent Biosensors
Fluorescent Sensors for Biological Applications: The compound may be used in the development of fluorescent sensors, which are vital tools in biological studies. These sensors can be utilized for various applications, including the measurement of plant photosynthesis rates and the detection of redox biological processes .
properties
IUPAC Name |
N-(3-acetylphenyl)-4-oxochromene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13NO4/c1-11(20)12-5-4-6-13(9-12)19-18(22)15-10-23-16-8-3-2-7-14(16)17(15)21/h2-10H,1H3,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWNMFKAUAMMWRL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=COC3=CC=CC=C3C2=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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